Cas no 691881-57-9 ((5E)-3-methyl-5-{5-(2-nitrophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one)

(5E)-3-methyl-5-{5-(2-nitrophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one structure
691881-57-9 structure
Product Name:(5E)-3-methyl-5-{5-(2-nitrophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one
CAS No:691881-57-9
MF:C15H10N2O4S2
MW:346.380900859833
CID:6196706
PubChem ID:2021098
Update Time:2025-07-26

(5E)-3-methyl-5-{5-(2-nitrophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

    • (5E)-3-methyl-5-{5-(2-nitrophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one
    • SCHEMBL3894593
    • 691881-57-9
    • (5E)-3-METHYL-5-{[5-(2-NITROPHENYL)FURAN-2-YL]METHYLIDENE}-2-SULFANYLIDENE-1,3-THIAZOLIDIN-4-ONE
    • (E)-3-methyl-5-((5-(2-nitrophenyl)furan-2-yl)methylene)-2-thioxothiazolidin-4-one
    • (5E)-3-methyl-5-[[5-(2-nitrophenyl)furan-2-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
    • F0349-2299
    • AKOS000408272
    • Inchi: 1S/C15H10N2O4S2/c1-16-14(18)13(23-15(16)22)8-9-6-7-12(21-9)10-4-2-3-5-11(10)17(19)20/h2-8H,1H3/b13-8+
    • InChI Key: UHRHLJWZNNPWQE-MDWZMJQESA-N
    • SMILES: S1C(N(C)C(/C/1=C\C1=CC=C(C2C=CC=CC=2[N+](=O)[O-])O1)=O)=S

Computed Properties

  • Exact Mass: 346.00819915g/mol
  • Monoisotopic Mass: 346.00819915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 560
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 137Ų

(5E)-3-methyl-5-{5-(2-nitrophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one Pricemore >>

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Additional information on (5E)-3-methyl-5-{5-(2-nitrophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one

Exploring (5E)-3-methyl-5-{5-(2-nitrophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 691881-57-9): A Comprehensive Overview

The compound (5E)-3-methyl-5-{5-(2-nitrophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 691881-57-9) is a fascinating heterocyclic molecule that has garnered attention in various scientific and industrial applications. With its unique structural features, including a thiazolidin-4-one core and a nitrophenyl-furan substituent, this compound exhibits intriguing chemical properties that make it a subject of ongoing research.

One of the most notable aspects of (5E)-3-methyl-5-{5-(2-nitrophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one is its potential role in pharmaceutical research. The thiazolidinone moiety is a well-known pharmacophore, often associated with biological activities such as antimicrobial, anti-inflammatory, and anticancer effects. Researchers are particularly interested in how the nitrophenyl-furan group might enhance these properties or introduce new functionalities.

In addition to its pharmaceutical potential, CAS No. 691881-57-9 has also been explored in material science. The conjugated system formed by the furan and thiazolidinone rings suggests possible applications in organic electronics, such as organic light-emitting diodes (OLEDs) or photovoltaic devices. The nitro group further adds to the electron-accepting capabilities of the molecule, which could be leveraged in designing new materials with tailored electronic properties.

The synthesis of (5E)-3-methyl-5-{5-(2-nitrophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one typically involves multi-step organic reactions, with key steps including the formation of the thiazolidinone ring and subsequent condensation with the nitrophenyl-furan aldehyde. Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes for such compounds, addressing growing concerns about environmental impact in chemical manufacturing.

Analytical characterization of CAS No. 691881-57-9 employs various techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the structure and purity of the compound, which is crucial for both research and potential commercial applications. The E-configuration of the exocyclic double bond, as indicated in the name, has been confirmed through these analytical approaches.

From a commercial perspective, the demand for specialized heterocyclic compounds like (5E)-3-methyl-5-{5-(2-nitrophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one has been steadily increasing. Pharmaceutical companies and research institutions are the primary consumers, using such compounds for drug discovery programs and mechanistic studies. The global market for fine chemicals and research compounds continues to expand, driven by growing investment in life sciences and materials research.

Safety considerations for handling CAS No. 691881-57-9 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) should be used when working with this chemical. Storage recommendations typically include keeping the compound in a cool, dry place, protected from light and moisture to maintain stability.

Recent scientific literature has highlighted several derivatives of thiazolidin-4-one compounds showing promising biological activities. This has sparked renewed interest in (5E)-3-methyl-5-{5-(2-nitrophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one as a potential lead compound for further modification and optimization. Computational chemistry and molecular modeling approaches are increasingly being employed to predict the properties and activities of such molecules before synthesis.

The future research directions for CAS No. 691881-57-9 may include exploration of its potential in addressing current global health challenges, such as antimicrobial resistance or chronic inflammatory conditions. Additionally, its application in smart materials and nanotechnology represents another exciting avenue for investigation. As synthetic methodologies continue to advance, we can expect to see more efficient routes to this and related compounds, facilitating broader research applications.

For researchers interested in working with (5E)-3-methyl-5-{5-(2-nitrophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one, several commercial suppliers offer this compound, typically in small quantities for research purposes. The pricing and availability may vary depending on purity requirements and order volume. It's advisable to consult multiple sources and verify certificates of analysis when procuring this specialized chemical.

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